Cas no 2385560-57-4 ((7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid)

• Product Name: (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• CAS No: 2385560-57-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5094741
• Update Time: 2025-07-09

(7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• 9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
• (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylicacid

• Inchi： 1S/C16H21NO3/c18-16(19)12-6-13-9-20-10-14(7-12)15(13)17-8-11-4-2-1-3-5-11/h1-5,12-15,17H,6-10H2,(H,18,19)
• InChI Key： ARZKMICDROUDPN-UHFFFAOYSA-N
• SMILES： O1CC2CC(C(=O)O)CC(C1)C2NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: -0.8
• Topological Polar Surface Area: 58.6

Additional information on (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid

Comprehensive Overview of (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid (CAS No. 2385560-57-4)

The compound (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid (CAS No. 2385560-57-4) is a structurally unique bicyclic derivative with significant potential in pharmaceutical and biochemical research. Its molecular framework combines a 3-oxabicyclo[3.3.1]nonane core with a benzylamino substituent and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and medicinal chemistry applications. Researchers are increasingly interested in this compound due to its stereospecific configuration (7R,9R), which often influences biological activity and binding affinity.

In recent years, the demand for chiral building blocks like (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid has surged, driven by advancements in asymmetric synthesis and targeted therapy development. The compound’s bicyclic scaffold is particularly noteworthy, as such structures are frequently found in natural products and FDA-approved drugs. Its CAS No. 2385560-57-4 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global research and supply chains.

One of the most searched questions related to this compound is: "What are the applications of (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid in drug discovery?" The answer lies in its potential as a precursor for peptidomimetics or enzyme inhibitors, where the rigid bicyclic structure may enhance metabolic stability. Additionally, the benzylamino group offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening.

Another trending topic is the compound’s synthetic accessibility. Researchers often inquire about efficient routes to produce (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid with high enantiomeric purity. Recent publications highlight catalytic asymmetric methods or enzymatic resolutions as promising approaches, aligning with the pharmaceutical industry’s push toward greener chemistry.

From an SEO perspective, keywords like "bicyclic amino acid derivatives," "chiral building blocks CAS 2385560-57-4," and "3-oxabicyclo[3.3.1]nonane synthesis" are highly relevant. These terms reflect user intent in academic and industrial settings, where professionals seek detailed technical data or procurement options. The compound’s IUPAC name and CAS number are also critical for patent searches and regulatory compliance.

In conclusion, (7R,9R)-9-(Benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid represents a compelling case study in modern organic chemistry. Its structural complexity and functional diversity make it a valuable asset for researchers exploring new therapeutic modalities or material science innovations. As the scientific community continues to investigate its properties, this compound is poised to play a pivotal role in cutting-edge applications.